Cas no 4753-03-1 (Uridine,2'-deoxy-2'-iodo- (7CI,8CI,9CI))

• Product Name: Uridine,2'-deoxy-2'-iodo- (7CI,8CI,9CI)
• CAS No: 4753-03-1
• MF: C₉H₁₁IN₂O₅
• MW: 354.098514795303
• CID: 330558
• PubChem ID: 188319
• Update Time: 2025-10-29

Uridine,2'-deoxy-2'-iodo- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-2'-iodo- (7CI,8CI,9CI)
• 4753-03-1
• DTXSID00197186
• 2'-Iodo-2'-deoxyuridine
• 1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-iodotetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• F12919
• SCHEMBL2056585
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-iodooxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• Uridine, 2'-deoxy-2'-iodo-
• A937479
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-iodooxolan-2-yl]pyrimidine-2,4-dione

• Inchi： 1S/C9H11IN2O5/c10-6-7(15)4(3-13)17-8(6)12-2-1-5(14)11-9(12)16/h1-2,4,6-8,13,15H,3H2,(H,11,14,16)/t4-,6-,7-,8-/m1/s1
• InChI Key： KVQOKCWRUQHGQR-XVFCMESISA-N
• SMILES： I[C@H]1[C@H](N2C=CC(NC2=O)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 353.97083
• Monoisotopic Mass: 353.97127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 2.13±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 99.1

Additional information on Uridine,2'-deoxy-2'-iodo- (7CI,8CI,9CI)

Recent Advances in the Study of Uridine,2'-deoxy-2'-iodo- (7CI,8CI,9CI) and Its Applications in Chemical Biology and Medicine

Uridine,2'-deoxy-2'-iodo- (7CI,8CI,9CI), with the CAS number 4753-03-1, is a modified nucleoside that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by the substitution of a hydroxyl group with an iodine atom at the 2'-position of the ribose ring, exhibits unique biochemical properties that make it a valuable tool in nucleic acid research and drug development. Recent studies have explored its potential in various applications, including antiviral therapy, cancer treatment, and as a probe for studying RNA structure and function.

One of the key areas of research involving Uridine,2'-deoxy-2'-iodo- is its role in antiviral drug development. The iodine substitution at the 2'-position enhances the stability of the nucleoside against enzymatic degradation, making it a promising candidate for the design of antiviral agents. Recent studies have demonstrated its efficacy in inhibiting the replication of RNA viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves the incorporation of the modified nucleoside into viral RNA, leading to chain termination and inhibition of viral polymerase activity.

In addition to its antiviral properties, Uridine,2'-deoxy-2'-iodo- has shown potential in cancer therapy. Researchers have investigated its ability to interfere with DNA synthesis in rapidly dividing cancer cells. The iodine atom at the 2'-position can induce structural distortions in DNA, leading to replication errors and apoptosis in cancer cells. Recent preclinical studies have reported promising results in various cancer cell lines, including leukemia and solid tumors, suggesting its potential as a chemotherapeutic agent.

Another significant application of Uridine,2'-deoxy-2'-iodo- is in the field of RNA biology. The iodine atom serves as a heavy atom label, enabling the use of X-ray crystallography and other structural biology techniques to study RNA conformation and dynamics. Recent studies have utilized this modified nucleoside to gain insights into the folding and function of non-coding RNAs, such as ribozymes and riboswitches. These findings have contributed to a deeper understanding of RNA's role in gene regulation and cellular processes.

The synthesis and characterization of Uridine,2'-deoxy-2'-iodo- have also been the focus of recent research. Advances in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have developed novel methodologies for the selective iodination of the 2'-position, which is critical for ensuring the compound's biological activity. Additionally, spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized product.

Despite the promising applications of Uridine,2'-deoxy-2'-iodo-, challenges remain in its clinical translation. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed in future studies. Recent efforts have focused on optimizing the pharmacokinetic properties of the compound through structural modifications and formulation strategies. Collaborative research between chemists, biologists, and clinicians will be essential to overcome these hurdles and realize the full potential of this modified nucleoside.

In conclusion, Uridine,2'-deoxy-2'-iodo- (7CI,8CI,9CI) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique properties have enabled advancements in antiviral therapy, cancer treatment, and RNA research. Ongoing studies continue to explore its potential, and future research will likely uncover new applications and improve its efficacy and safety profile. As the field progresses, this compound is expected to play an increasingly important role in the development of novel therapeutics and biochemical tools.